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For: Researchers, scientists, and drug development professionals.

Introduction: Unlocking the Near-Infrared Spectrum
for High-Parameter Flow Cytometry
The quest for deeper biological insights through flow cytometry is intrinsically linked to the

expansion of the fluorescent color palette. As the complexity of experimental questions grows,

so does the need for more simultaneously detectable markers, pushing the boundaries of

conventional multicolor panel design. The near-infrared (NIR) and infrared (IR) regions of the

spectrum represent a significant frontier in this endeavor.[1] Dyes emitting in this range, such

as those with a maximal emission around 895 nm (hereafter referred to as IR-895), offer a

distinct set of advantages that address key limitations of traditional fluorochromes.

The primary benefits of utilizing the NIR/IR spectrum in flow cytometry include:

Reduced Autofluorescence: Cellular autofluorescence is a major obstacle in detecting dim

signals, as it can mask the true fluorescent signal from labeled probes.[2] Autofluorescence
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is significantly lower in the NIR/IR range, leading to a cleaner background and improved

signal-to-noise ratio.[2]

Minimal Spectral Overlap: The emission of IR-895 is spectrally well-separated from

commonly used fluorochromes in the visible spectrum.[2][3] This minimizes spectral spillover,

reducing the complexity of compensation and preserving the sensitivity of other channels.[4]

[5][6]

Ideal for "Low-Noise" Lineage Markers: The moderate brightness and low spectral overlap of

IR dyes make them excellent candidates for identifying major cell populations (lineage

markers).[2][3] By moving these bright markers to the IR spectrum, the visible channels are

freed up for the detection of rarer or more dimly expressed antigens of interest.[4][5][6]

This application note provides a comprehensive guide to the use of IR-895 and spectrally

similar dyes in flow cytometry, covering its spectral properties, protocol optimization, and data

analysis considerations.

Spectral Properties of IR-895
While the specific dye designated "IR-895" may be less common, its utility can be understood

through the characteristics of commercially available dyes with similar spectral profiles, such as

those with maximal emission around 896 nm.[5]
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Property Typical Value
Significance in Flow
Cytometry

Excitation Maximum ~808 nm
Requires a dedicated infrared

laser for optimal excitation.[5]

Emission Maximum ~895 nm

Detected using a specific

bandpass filter (e.g., 885/40

nm).[5]

Stokes Shift ~87 nm

A large Stokes shift minimizes

re-absorption and enhances

signal detection.

Quantum Yield Moderate

Provides sufficient brightness

for clear population

identification without excessive

spillover.[2]

Experimental Workflow for IR-895 Staining
The successful integration of IR-895 into a flow cytometry panel hinges on a well-defined

experimental workflow. The following diagram illustrates the key stages, from sample

preparation to data acquisition.

Sample Preparation Staining Protocol Data Acquisition

Prepare Single-Cell Suspension Fc Receptor Block Surface Marker Staining (Visible Dyes) Add IR-895 Conjugate Wash Instrument Setup & Compensation Acquire Data

Gating Strategy Downstream Analysis

Gate on Cells (FSC vs. SSC) Singlet Gating Live Cell Gating Gate on IR-895+ Population Analyze Subsets within IR-895+ Gate Quantify Population Frequencies

Click to download full resolution via product page
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Caption: Data analysis workflow for an IR-895 stained sample.

Troubleshooting
Issue Potential Cause Suggested Solution

No or weak IR-895 signal
Incorrect laser or filter

configuration.

Verify that the 808 nm laser is

active and the correct emission

filter is in place.

Antibody concentration is too

low.

Titrate the IR-895 antibody

conjugate to determine the

optimal staining concentration.

Inefficient staining.

Ensure proper cell preparation

and adherence to the staining

protocol incubation times and

temperatures.

High background/non-specific

staining

Inadequate Fc receptor

blocking.

Increase the concentration or

incubation time of the Fc

blocking reagent.

Dead cells are binding the

antibody non-specifically.

Include a viability dye in your

panel and gate on live cells

during analysis.

Antibody concentration is too

high.

Titrate the IR-895 antibody

conjugate to find a

concentration that maximizes

signal-to-noise.

Conclusion
The incorporation of near-infrared dyes like IR-895 into flow cytometry panels represents a

significant advancement in the field. By leveraging the low autofluorescence and minimal

spectral overlap characteristic of this spectral region, researchers can design more complex

and sensitive multicolor experiments. [1][2]This enables a more detailed and accurate

dissection of cellular phenotypes and functions, ultimately accelerating scientific discovery in

immunology, oncology, and beyond. The protocols and considerations outlined in this
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application note provide a solid foundation for the successful implementation of IR-895 in your

flow cytometry workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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